Cas no 7224-56-8 (2,3,5,6-tetrafluoro-4-iodobenzonitrile)

• Product Name: 2,3,5,6-tetrafluoro-4-iodobenzonitrile
• CAS No: 7224-56-8
• MF: C₇F₄IN
• MW: 300.979687690735
• CID: 1753465
• PubChem ID: 5231648
• Update Time: 2025-04-21

2,3,5,6-tetrafluoro-4-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetrafluoro-4-iodobenzonitrile
• 7224-56-8
• DTXSID70411841

• Inchi： 1S/C7F4IN/c8-3-2(1-13)4(9)6(11)7(12)5(3)10
• InChI Key： ZVHQBNGXXDOHJG-UHFFFAOYSA-N
• SMILES： IC1=C(C(=C(C#N)C(=C1F)F)F)F

Computed Properties

• Exact Mass: 300.9007
• Monoisotopic Mass: 300.90116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles